1-(cyclopentylcarbonyl)-N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N-methyl-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclopentanecarbonyl)-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H29N3O3/c1-13-17(14(2)25-20-13)12-21(3)18(23)16-8-10-22(11-9-16)19(24)15-6-4-5-7-15/h15-16H,4-12H2,1-3H3
• InChI Key: ZZUYFCYTZYEZAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN(C)C(=O)C2CCN(CC2)C(=O)C3CCCC3
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

The molecule “1-(cyclopentylcarbonyl)-N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N-methyl-4-piperidinecarboxamide” is a compound that can be associated with several fields of research, including medicinal chemistry and organic synthesis. This compound, due to its complex structure, could be of interest in studying interactions with biological targets.

Synthesis Analysis

The synthesis of compounds related to “1-(cyclopentylcarbonyl)-N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N-methyl-4-piperidinecarboxamide” generally involves multi-step synthetic routes. Typically, these routes might start with the formation of the piperidine core, followed by functionalization with appropriate carbonyl, cyclopentyl, and isoxazole moieties. The final step usually involves the coupling of these functional groups through amide bond formation. A specific method for the synthesis of similar compounds was described by Matulevičiūtė et al. (2021) where they developed novel heterocyclic amino acids indicating the versatility of related structures in chemical synthesis (Matulevičiūtė et al., 2021).

Molecular Structure Analysis

For compounds similar to “1-(cyclopentylcarbonyl)-N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N-methyl-4-piperidinecarboxamide”, structural analyses are crucial for understanding their chemical behavior. X-ray crystallography can provide detailed information about the molecular conformation and the spatial arrangement of different functional groups. Structural studies help in understanding the molecular geometry and conformational dynamics which are essential for predicting molecular interactions (Plazzi et al., 1997).

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level. This can include binding to specific proteins or enzymes, and the resulting biological effects.

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicological studies. This can include studying the compound’s effects on cells or organisms, and determining its toxicity, mutagenicity, and potential for causing cancer.